molecular formula C6H8N2O3S B2667609 2-Amino-3-hydroxybenzenesulfonamide CAS No. 847229-81-6

2-Amino-3-hydroxybenzenesulfonamide

Cat. No. B2667609
CAS RN: 847229-81-6
M. Wt: 188.2
InChI Key: ONLRYPLDOJHXME-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Amino-3-hydroxybenzenesulfonamide is a compound with the CAS Number: 847229-81-6 . It has a molecular weight of 188.21 . The compound is a powder at room temperature .


Molecular Structure Analysis

The IUPAC name for this compound is this compound . The InChI code for this compound is 1S/C6H8N2O3S/c7-6-4(9)2-1-3-5(6)12(8,10)11/h1-3,9H,7H2,(H2,8,10,11) .


Physical And Chemical Properties Analysis

This compound is a powder at room temperature . The compound is stable at room temperature .

Scientific Research Applications

Synthesis of Novel Compounds

Studies have shown the synthesis of various novel compounds using 2-Amino-3-hydroxybenzenesulfonamide derivatives. For example, research by Suzue and Irikura (1968) led to the synthesis of 2-hydroxybenzenesulfonamides and related compounds (Suzue & Irikura, 1968). Additionally, Chern et al. (1990) explored reactions of 2-aminobenzenesulfonamide with chloroalkyl isocyanates, leading to a range of sulfonamides (Chern et al., 1990).

Antitumor Applications

Owa et al. (2002) investigated sulfonamide-focused libraries for antitumor properties. They identified compounds such as N-[2-[(4-hydroxyphenyl)amino]-3-pyridinyl]-4-methoxybenzenesulfonamide (E7010) and N-(3-chloro-7-indolyl)-1,4-benzenedisulfonamide (E7070) as potent cell cycle inhibitors, advancing to clinical trials (Owa et al., 2002).

Carbonic Anhydrase Inhibition

Research by Pala et al. (2014) focused on the synthesis of novel benzene- and tetrafluorobenzenesulfonamide derivatives via click chemistry. These compounds were identified as inhibitors of various carbonic anhydrase isoforms, particularly those associated with tumors (Pala et al., 2014).

Synthesis and Characterization of Proton Transfer Salts

İlkimen and Yenikaya (2022) synthesized and characterized proton transfer salts of 2-aminobenzothiazole derivatives, providing insights into the structural properties of these compounds (İlkimen & Yenikaya, 2022).

Antimicrobial Study

Vanparia et al. (2010) conducted an antimicrobial study of novel 4-{[(8-Hydroxyquinolin-5-yl)methyl]amino}benzenesulfonamide and its oxinates, showing significant antimicrobial activity against various bacterial and fungal strains (Vanparia et al., 2010).

Mechanism of Action

Sulfonamides, which include 2-Amino-3-hydroxybenzenesulfonamide, exhibit a range of pharmacological activities. They function as anti-carbonic anhydrase and anti-dihydropteroate synthetase, allowing them to play a role in treating a diverse range of disease states such as diuresis, hypoglycemia, thyroiditis, inflammation, and glaucoma . Sulfonamides are competitive antagonists and structural analogues of p-aminobenzoic acid (PABA) in the synthesis of folic acid, which is essential for the further production of DNA in bacteria .

Safety and Hazards

The compound has been assigned the GHS07 pictogram, indicating that it can cause harm if inhaled, swallowed, or comes into contact with skin . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, using only outdoors or in a well-ventilated area, wearing protective gloves/protective clothing/eye protection/face protection, and if in eyes, rinsing cautiously with water for several minutes .

properties

IUPAC Name

2-amino-3-hydroxybenzenesulfonamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H8N2O3S/c7-6-4(9)2-1-3-5(6)12(8,10)11/h1-3,9H,7H2,(H2,8,10,11)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ONLRYPLDOJHXME-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=C(C(=C1)S(=O)(=O)N)N)O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H8N2O3S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

188.21 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.